N~1~-(4-Chloro-2-fluorophenyl)cyclohex-1-ene-1,2-dicarboxamide

• CAS RN: 71416-65-4
• Molecular Formula: C14H14ClFN2O2
• Molecular Weight: 296.72 g/mol
• IUPAC Name: 2-N-(4-chloro-2-fluorophenyl)cyclohexene-1,2-dicarboxamide
• InChI: InChI=1S/C14H14ClFN2O2/c15-8-5-6-12(11(16)7-8)18-14(20)10-4-2-1-3-9(10)13(17)19/h5-7H,1-4H2,(H2,17,19)(H,18,20)
• InChI Key: UNTOJDRSSXMZAQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=C(C1)C(=O)N)C(=O)NC2=C(C=C(C=C2)Cl)F

Description

N~1~-(4-Chloro-2-fluorophenyl)cyclohex-1-ene-1,2-dicarboxamide is a useful research compound. Its molecular formula is C14H14ClFN2O2 and its molecular weight is 296.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In acetone (100 ml) was dissolved N-(2-fluoro-4-chlorophenyl)-3,4,5,6-tetrahydroisophthalimide (22.5 g), and under cooling, 25% aqueous ammonia (5.8 g) was added dropwise over a period of about one minute, the temperature of the system being maintained below 25° C. The mixture was further stirred for 30 minutes, after which the precipitate was recovered by filtration and washed with a small amount of cold acetone. Yield 22.2 g; m.p. 150°-151° C.